4-(Oxetan-3-yloxy)benzoic acid
Overview
Description
“4-(Oxetan-3-yloxy)benzoic acid” is a chemical compound with the formula C10H10O4 . It is a substance used in the chemical industry . The CAS number for this compound is 1349717-15-2 .
Molecular Structure Analysis
The molecular structure of “4-(Oxetan-3-yloxy)benzoic acid” is represented by the InChI code: 1S/C10H10O3/c11-10(12)8-3-1-7(2-4-8)9-5-13-6-9/h1-4,9H,5-6H2,(H,11,12) .Scientific Research Applications
Co-crystal Engineering
4-(Oxetan-3-yloxy)benzoic acid: derivatives play a crucial role in co-crystal engineering for materials research and pharmaceutical applications. Researchers study their crystal structures and properties to understand how functional groups influence their behavior .
Polymorphism Studies
Polymorphism refers to the ability of a compound to exist in different crystalline forms. Understanding polymorphism is essential for drug development and formulation. Researchers investigate whether 4-(Oxetan-3-yloxy)benzoic acid exhibits polymorphism and how different crystal forms impact its properties .
Non-Bonded Interactions
Weak interactions, such as hydrogen bonding, significantly affect the physical and chemical properties of substituted benzoic acid compounds. Researchers explore non-bonded interactions in 4-(Oxetan-3-yloxy)benzoic acid to gain insights into its behavior .
Vibrational Spectroscopy
Vibrational spectroscopy, particularly Raman spectroscopy, helps analyze weak interactions in crystalline phases. Researchers use Raman spectra to study the influence of pressure on 4-(Oxetan-3-yloxy)benzoic acid and related compounds .
High-Pressure Behavior
Applying pressure allows controlled tuning of interactions. Researchers investigate the high-pressure behavior of 4-(Oxetan-3-yloxy)benzoic acid to understand its response to stress, especially at low pressures encountered during pharmaceutical processes like pelletizing and tableting .
Pharmaceutical Applications
Given its relevance in co-crystal engineering and polymorphism studies, 4-(Oxetan-3-yloxy)benzoic acid may find applications in drug formulation, stability enhancement, and solubility improvement .
Safety and Hazards
properties
IUPAC Name |
4-(oxetan-3-yloxy)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O4/c11-10(12)7-1-3-8(4-2-7)14-9-5-13-6-9/h1-4,9H,5-6H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HINBYFTWTMFIDY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)OC2=CC=C(C=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Bromo-9,9'-spirobi[fluorene]](/img/structure/B2769024.png)
![2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)-N-(3-chloro-2-methylphenyl)acetamide](/img/structure/B2769027.png)
![(E)-N-(4,6-difluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide](/img/structure/B2769028.png)
![4-fluoro-N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)benzamide](/img/structure/B2769033.png)
![2-{4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}-N-[2-(trifluoromethyl)phenyl]acetamide](/img/structure/B2769034.png)
![2-[(4-Allyl-2-methoxyphenoxy)methyl]oxirane](/img/structure/B2769038.png)
![N-[2-(2,5-difluorophenyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl]prop-2-enamide](/img/structure/B2769040.png)
![2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(2,5-dimethoxyphenyl)acetamide](/img/structure/B2769043.png)
